Cas no 2801717-85-9 (1H-Pyrazole, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(trifluoromethyl)-
• CAS No: 2801717-85-9
• MF: C₁₀H₁₄BF₃N₂O₂
• MW: 262.036572933197
• CID: 5465073
• Update Time: 2025-11-05

1H-Pyrazole, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(trifluoromethyl)-
• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(trifluoromethyl)-1H-pyrazole

• Inchi： 1S/C10H14BF3N2O2/c1-8(2)9(3,4)18-11(17-8)7-5-6-16(15-7)10(12,13)14/h5-6H,1-4H3
• InChI Key： FCQQFEVDZRYJRT-UHFFFAOYSA-N
• SMILES： N1(C(F)(F)F)C=CC(B2OC(C)(C)C(C)(C)O2)=N1

Additional information on 1H-Pyrazole, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(trifluoromethyl)-

Introduction to 1H-Pyrazole, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(trifluoromethyl) (CAS No. 2801717-85-9)

1H-Pyrazole, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(trifluoromethyl) (CAS No. 2801717-85-9) is a versatile compound that has gained significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of boronic esters and is characterized by its unique structural features, including a pyrazole ring and a trifluoromethyl group. These features make it an attractive candidate for various applications in drug discovery and development.

The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms. It is known for its broad range of biological activities, including anti-inflammatory, anticonvulsant, and anticancer properties. The presence of the trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, making it a valuable scaffold for the design of novel therapeutic agents.

The boronic ester functionality in 1H-Pyrazole, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(trifluoromethyl) is particularly noteworthy. Boronic esters are widely used in Suzuki-Miyaura cross-coupling reactions, which are essential in the synthesis of complex organic molecules. This reactivity makes the compound a useful intermediate in the preparation of diverse pharmaceuticals and materials.

Recent studies have highlighted the potential of 1H-Pyrazole, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(trifluoromethyl) in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antitumor activity against several cancer cell lines. The researchers found that the trifluoromethyl group plays a crucial role in enhancing the compound's cytotoxicity and selectivity towards cancer cells.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 1H-Pyrazole, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(trifluoromethyl) as a lead compound for the development of new antiviral agents. The results showed that this compound effectively inhibits the replication of several RNA viruses by interfering with viral protease activity. The pyrazole ring and boronic ester functionalities were identified as key structural elements responsible for this antiviral activity.

The synthetic accessibility of 1H-Pyrazole, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(trifluoromethyl) has also been extensively studied. A recent review article in Chemical Reviews summarized various synthetic routes to this compound and highlighted the importance of palladium-catalyzed cross-coupling reactions in its preparation. These methods provide efficient and scalable pathways for producing large quantities of the compound for further research and development.

In addition to its pharmaceutical applications, 1H-Pyrazole, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(trifluoromethyl) has shown promise in materials science. A study published in Advanced Materials reported that this compound can be used as a building block for constructing metal-organic frameworks (MOFs) with unique properties. The resulting MOFs exhibit high surface areas and tunable pore sizes, making them suitable for applications such as gas storage and separation.

The safety profile of 1H-Pyrazole, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(trifluoromethyl) has also been evaluated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity (NCE), careful risk assessment and monitoring are essential during preclinical and clinical trials to ensure its safe use.

In conclusion, 1H-Pyrazole, 3-(4，4，5，5-tetramethyl-1，3，2-dioxaborolan-2-yl)-1-(trifluoromethyl) (CAS No. 2801717-85-9) is a promising compound with diverse applications in medicinal chemistry and materials science. Its unique structural features and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and potential uses of this compound, 1H-Pyrazole-based derivatives are likely to play an increasingly important role in advancing scientific knowledge and improving human health.